Cas no 37543-60-5 (5-chloro-3,4-dimethyl-1,2-oxazole)
5-Chloro-3,4-dimethyl-1,2-oxazole is a halogenated oxazole derivative characterized by its chloro and methyl substituents at the 5, 3, and 4 positions. This heterocyclic compound is of interest in synthetic organic chemistry due to its utility as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and functional materials. The presence of both electron-withdrawing (chloro) and electron-donating (methyl) groups enhances its reactivity in substitution and cross-coupling reactions. Its stable oxazole core contributes to compatibility with a range of reaction conditions. The compound is typically handled under inert conditions due to its sensitivity to moisture and light, ensuring optimal purity for downstream applications.
37543-60-5 structure
Product Name:5-chloro-3,4-dimethyl-1,2-oxazole
CAS No:37543-60-5
MF:C5H6ClNO
MW:131.560240268707
MDL:MFCD18449673
CID:2938733
PubChem ID:13492090
Update Time:2025-06-06
5-chloro-3,4-dimethyl-1,2-oxazole Chemical and Physical Properties
Names and Identifiers
-
- 5-chloro-3,4-dimethyl-1,2-oxazole
- SCHEMBL11985922
- 37543-60-5
- 973-135-4
- AKOS006371979
- MBA54360
- EN300-99080
-
- MDL: MFCD18449673
- Inchi: 1S/C5H6ClNO/c1-3-4(2)7-8-5(3)6/h1-2H3
- InChI Key: WSOOOLAXSNYIRU-UHFFFAOYSA-N
- SMILES: ClC1=C(C)C(C)=NO1
Computed Properties
- Exact Mass: 131.0137915Da
- Monoisotopic Mass: 131.0137915Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 88.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 26Ų
5-chloro-3,4-dimethyl-1,2-oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T776183-10mg |
5-chloro-3,4-dimethyl-1,2-oxazole |
37543-60-5 | 10mg |
$ 70.00 | 2022-06-02 | ||
| TRC | T776183-50mg |
5-chloro-3,4-dimethyl-1,2-oxazole |
37543-60-5 | 50mg |
$ 250.00 | 2022-06-02 | ||
| TRC | T776183-100mg |
5-chloro-3,4-dimethyl-1,2-oxazole |
37543-60-5 | 100mg |
$ 365.00 | 2022-06-02 | ||
| Chemenu | CM466178-1g |
5-chloro-3,4-dimethyl-1,2-oxazole |
37543-60-5 | 95%+ | 1g |
$1156 | 2024-07-17 | |
| Enamine | EN300-99080-0.05g |
5-chloro-3,4-dimethyl-1,2-oxazole |
37543-60-5 | 95.0% | 0.05g |
$226.0 | 2025-03-21 | |
| Enamine | EN300-99080-0.1g |
5-chloro-3,4-dimethyl-1,2-oxazole |
37543-60-5 | 95.0% | 0.1g |
$337.0 | 2025-03-21 | |
| Enamine | EN300-99080-0.25g |
5-chloro-3,4-dimethyl-1,2-oxazole |
37543-60-5 | 95.0% | 0.25g |
$481.0 | 2025-03-21 | |
| Enamine | EN300-99080-0.5g |
5-chloro-3,4-dimethyl-1,2-oxazole |
37543-60-5 | 95.0% | 0.5g |
$758.0 | 2025-03-21 | |
| Enamine | EN300-99080-1.0g |
5-chloro-3,4-dimethyl-1,2-oxazole |
37543-60-5 | 95.0% | 1.0g |
$971.0 | 2025-03-21 | |
| Enamine | EN300-99080-2.5g |
5-chloro-3,4-dimethyl-1,2-oxazole |
37543-60-5 | 95.0% | 2.5g |
$1903.0 | 2025-03-21 |
5-chloro-3,4-dimethyl-1,2-oxazole Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
37543-60-5 (5-chloro-3,4-dimethyl-1,2-oxazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk